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  3. ethyl 2-[4-(2-ethoxy-2-oxoethoxy)benzylidene]-5-(3-methoxyphenyl)-3-oxo-7-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl 2-[4-(2-ethoxy-2-oxoethoxy)benzylidene]-5-(3-methoxyphenyl)-3-oxo-7-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl 2-[4-(2-ethoxy-2-oxoethoxy)benzylidene]-5-(3-methoxyphenyl)-3-oxo-7-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0972549
InChI: InChI=1S/C33H30N2O7S/c1-4-40-27(36)20-42-24-16-14-21(15-17-24)18-26-31(37)35-30(23-12-9-13-25(19-23)39-3)28(32(38)41-5-2)29(34-33(35)43-26)22-10-7-6-8-11-22/h6-19,30H,4-5,20H2,1-3H3/b26-18-
SMILES: CCOC(=O)COC1=CC=C(C=C1)C=C2C(=O)N3C(C(=C(N=C3S2)C4=CC=CC=C4)C(=O)OCC)C5=CC(=CC=C5)OC
Molecular Formula: C33H30N2O7S
Molecular Weight: 598.7 g/mol

ethyl 2-[4-(2-ethoxy-2-oxoethoxy)benzylidene]-5-(3-methoxyphenyl)-3-oxo-7-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0972549

Molecular Formula: C33H30N2O7S

Molecular Weight: 598.7 g/mol

* For research use only. Not for human or veterinary use.

ethyl 2-[4-(2-ethoxy-2-oxoethoxy)benzylidene]-5-(3-methoxyphenyl)-3-oxo-7-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C33H30N2O7S
Molecular Weight 598.7 g/mol
IUPAC Name ethyl (2Z)-2-[[4-(2-ethoxy-2-oxoethoxy)phenyl]methylidene]-5-(3-methoxyphenyl)-3-oxo-7-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C33H30N2O7S/c1-4-40-27(36)20-42-24-16-14-21(15-17-24)18-26-31(37)35-30(23-12-9-13-25(19-23)39-3)28(32(38)41-5-2)29(34-33(35)43-26)22-10-7-6-8-11-22/h6-19,30H,4-5,20H2,1-3H3/b26-18-
Standard InChI Key JLEBEJBLYPAJAV-ITYLOYPMSA-N
Isomeric SMILES CCOC(=O)COC1=CC=C(C=C1)/C=C\2/C(=O)N3C(C(=C(N=C3S2)C4=CC=CC=C4)C(=O)OCC)C5=CC(=CC=C5)OC
SMILES CCOC(=O)COC1=CC=C(C=C1)C=C2C(=O)N3C(C(=C(N=C3S2)C4=CC=CC=C4)C(=O)OCC)C5=CC(=CC=C5)OC
Canonical SMILES CCOC(=O)COC1=CC=C(C=C1)C=C2C(=O)N3C(C(=C(N=C3S2)C4=CC=CC=C4)C(=O)OCC)C5=CC(=CC=C5)OC

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